![molecular formula C9H9BrN2 B1497886 (5-Bromo-1H-indol-3-yl)methanamine CAS No. 339282-65-4](/img/structure/B1497886.png)
(5-Bromo-1H-indol-3-yl)methanamine
Overview
Description
“(5-Bromo-1H-indol-3-yl)methanamine” is an indolic Tryptophan-derived metabolite . It is an aralkylamino compound that is indole substituted at position 3 by an aminomethyl group . The indole scaffold has been found in many important synthetic drug molecules which gave a valuable idea for treatment and binds with high affinity to multiple receptors helpful in developing new useful derivatives .
Synthesis Analysis
The synthesis of indole derivatives has been a topic of interest among researchers . For instance, the new chemical entity 5-((5-bromo-1H-indol-3-yl)methylene)-3-(2,6-difluorobenzyl)thiazolidine-2,4-dione (GQ-238) is a thiazolidine derivative that showed a higher schistosomicide activity against S. mansoni than other thiazolidine derivatives due to the presence of the core bromo-indole .Molecular Structure Analysis
Indole is also known as benzopyrrole which contains a benzenoid nucleus and has 10 π-electrons (two from a lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature . X-ray powder diffraction analysis indicated the crystalline nature of the sample .Chemical Reactions Analysis
Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This has created interest among researchers to synthesize a variety of indole derivatives .Physical And Chemical Properties Analysis
“this compound” is a crystalline compound . It has a molecular weight of 146.19 .Scientific Research Applications
Synthesis and Biological Evaluation
- Synthesis and Antibacterial/Antifungal Activity : The compound (5-Bromo-1H-indol-3-yl)methanamine and its derivatives have been synthesized and evaluated for their antibacterial and antifungal activities. For instance, the synthesis of novel azetidine derivative from this compound displayed acceptable results in antimicrobial assays (Rao, Prasad, & Rao, 2013).
Marine Derived Compounds and Serotonin Receptors
- Marine Inspired Compounds as Modulators of Serotonin Receptors : Marine-derived indole alkaloids, including compounds related to this compound, have shown potential as antidepressant and sedative drug leads. These compounds, owing to their bromine content, exhibit significant antidepressant-like action and bind to serotonin receptors (Ibrahim et al., 2017).
Antimicrobial and Anticancer Studies
- Antimicrobial and Anticancer Properties : The compound has been used in the synthesis of Schiff base rare earth metal complexes which showed promising results in antimicrobial and anticancer studies (Preethi, Jayaprakash, Rani, & Vijayakumar, 2021).
Ligands for Serotonin Receptors
- 5-HT4 Receptor Ligands : Indole-3-methanamines, closely related to this compound, have been evaluated as ligands for the 5-HT4 serotonin receptor, showing potential for the development of new therapeutics (Hanna-Elias et al., 2009).
Synthesis of Novel Compounds
- Synthesis of Chiral Indole-Based Compounds : The compound has been used in the synthesis of novel chiral indole-based structures, such as (indol-2-yl)methanamines, which are of interest in pharmaceutical research (Lood et al., 2015).
Anticancer Agent Development
- Potential Anticancer Agents through SIRT1 Inhibition : Novel indole-based small molecules, derived from this compound, have shown potent growth inhibitory action against cancer cell lines, acting as SIRT1 enzyme inhibitors (Panathur et al., 2013).
Mechanism of Action
Safety and Hazards
Future Directions
Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities . They are of wide interest because of their diverse biological and clinical applications . This suggests that there is a lot of potential for future research and development in this area.
properties
IUPAC Name |
(5-bromo-1H-indol-3-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2/c10-7-1-2-9-8(3-7)6(4-11)5-12-9/h1-3,5,12H,4,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUDOCUCAZQEXDF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=CN2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30654696 | |
Record name | 1-(5-Bromo-1H-indol-3-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30654696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
339282-65-4 | |
Record name | 5-Bromo-1H-indole-3-methanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=339282-65-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(5-Bromo-1H-indol-3-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30654696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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